N-cyclopentyl-N,2-dimethylfuran-3-carboxamide

• IUPAC Name: N-cyclopentyl-N,2-dimethylfuran-3-carboxamide
• InChI: InChI=1S/C12H17NO2/c1-9-11(7-8-15-9)12(14)13(2)10-5-3-4-6-10/h7-8,10H,3-6H2,1-2H3
• InChI Key: PXSHIJLKHUGVTP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CO1)C(=O)N(C)C2CCCC2
• Molecular Formula: C12H17NO2
• Molecular Weight: 207.27 g/mol

Description

N-cyclopentyl-N,2-dimethylfuran-3-carboxamide (CDF) is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a derivative of furan, a heterocyclic organic compound that contains a ring of five carbon atoms and one oxygen atom. CDF has shown promising results in scientific research, particularly in the fields of medicine and pharmacology.

Mechanism of Action

The mechanism of action of N-cyclopentyl-N,2-dimethylfuran-3-carboxamide is not fully understood, but it is believed to involve the modulation of various signaling pathways in the body. Specifically, N-cyclopentyl-N,2-dimethylfuran-3-carboxamide has been shown to inhibit the production of pro-inflammatory cytokines and chemokines, which are involved in the immune response. Additionally, N-cyclopentyl-N,2-dimethylfuran-3-carboxamide has been shown to modulate the activity of various enzymes and receptors in the body, which could contribute to its therapeutic effects.
Biochemical and Physiological Effects:
N-cyclopentyl-N,2-dimethylfuran-3-carboxamide has been shown to have a number of biochemical and physiological effects in the body. It has been shown to reduce inflammation and pain, improve cognitive function, and protect against neurodegeneration. Additionally, N-cyclopentyl-N,2-dimethylfuran-3-carboxamide has been shown to have antioxidant properties, which could be beneficial in the treatment of oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-cyclopentyl-N,2-dimethylfuran-3-carboxamide is its high purity and reliability as a research compound. Additionally, N-cyclopentyl-N,2-dimethylfuran-3-carboxamide has been shown to have a wide range of potential applications in various fields, making it a versatile research tool. However, one limitation of N-cyclopentyl-N,2-dimethylfuran-3-carboxamide is its relatively high cost, which could limit its accessibility for some researchers.

Future Directions

There are a number of potential future directions for research on N-cyclopentyl-N,2-dimethylfuran-3-carboxamide. One area of interest is the development of N-cyclopentyl-N,2-dimethylfuran-3-carboxamide-based therapeutics for the treatment of chronic pain and inflammation. Additionally, further research is needed to fully understand the mechanism of action of N-cyclopentyl-N,2-dimethylfuran-3-carboxamide and its potential applications in the treatment of neurodegenerative diseases. Finally, there is potential for the development of new synthetic methods for the production of N-cyclopentyl-N,2-dimethylfuran-3-carboxamide, which could improve its accessibility and reduce its cost.

Synthesis Methods

The synthesis of N-cyclopentyl-N,2-dimethylfuran-3-carboxamide involves the reaction of cyclopentylmagnesium bromide with 2,3-dimethylfuran-3-carboxylic acid chloride. The resulting product is then purified through a series of chemical processes to obtain pure N-cyclopentyl-N,2-dimethylfuran-3-carboxamide. This synthesis method has been optimized for high yield and purity, making it a reliable source of N-cyclopentyl-N,2-dimethylfuran-3-carboxamide for scientific research.

Scientific Research Applications

N-cyclopentyl-N,2-dimethylfuran-3-carboxamide has been extensively studied for its potential applications in medicine and pharmacology. It has been shown to have significant anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of chronic pain and inflammation. Additionally, N-cyclopentyl-N,2-dimethylfuran-3-carboxamide has been shown to have neuroprotective effects, which could be beneficial in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.